2-(2-Methoxyethyl)-6-(3-methoxyphenyl)-4-methyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione

• IUPAC Name: 2-(2-methoxyethyl)-6-(3-methoxyphenyl)-4-methyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C18H21N5O4/c1-20-15-14(16(24)23(18(20)25)9-10-26-2)22-8-7-21(17(22)19-15)12-5-4-6-13(11-12)27-3/h4-6,11H,7-10H2,1-3H3
• InChI Key: FHSWZWMIIYMKEX-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)CCOC)N3CCN(C3=N2)C4=CC(=CC=C4)OC
• Molecular Formula: C18H21N5O4
• Molecular Weight: 371.4 g/mol

Description

Imidazoles are a type of heterocyclic compound. These are organic compounds that contain at least one atom in the ring that is not carbon. In the case of imidazoles, the heterocyclic ring contains three carbon atoms and two nitrogen atoms.

Synthesis Analysis

Imidazoles can be synthesized through a variety of methods. Recent advances have focused on the regiocontrolled synthesis of substituted imidazoles, which are key components to functional molecules used in a variety of everyday applications.

Molecular Structure Analysis

The molecular structure of imidazoles is characterized by a five-membered ring containing three carbon atoms and two nitrogen atoms. The exact structure of a specific imidazole can vary depending on the substituents attached to the ring.

Chemical Reactions Analysis

Imidazoles can undergo a variety of chemical reactions, often involving the nitrogen atoms in the ring. These reactions can be used to create a wide range of functional molecules.

Physical And Chemical Properties Analysis

The physical and chemical properties of imidazoles can also vary depending on the specific compound. Factors that can influence these properties include the substituents attached to the imidazole ring and the presence of other functional groups in the molecule.

Mechanism of Action

The mechanism of action of imidazoles can vary widely depending on the specific compound and its intended use. For example, some imidazoles are used as catalysts in chemical reactions, while others have biological activity.

Safety and Hazards

The safety and hazards associated with imidazoles can vary depending on the specific compound. Some imidazoles are relatively safe to handle, while others can be hazardous. Always refer to the Material Safety Data Sheet (MSDS) for specific information.

Future Directions

Future research in the field of imidazoles is likely to focus on developing new synthesis methods, exploring new applications, and improving our understanding of the properties of these compounds.